4-Bromo-2-fluoro-5-methoxymethoxy-benzaldehyde

• CAS No.: 943750-20-7
• Molecular Formula: C9H8BrFO3
• Molecular Weight: 263.06 g/mol
• IUPAC Name: 4-bromo-2-fluoro-5-(methoxymethoxy)benzaldehyde
• InChI: InChI=1S/C9H8BrFO3/c1-13-5-14-9-2-6(4-12)8(11)3-7(9)10/h2-4H,5H2,1H3
• InChI Key: YIFNNXPFVZMYQJ-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=C(C(=C1)C=O)F)Br

Description

4-Bromo-2-fluoro-5-methoxymethoxy-benzaldehyde is a useful research compound. Its molecular formula is C9H8BrFO3 and its molecular weight is 263.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Bromo-2-fluoro-5-hydroxy-benzaldehyde (750 mg, 3.41 mmol) and MOMCl (545 mg, 6.82 mmol) were dissolved in anhydrous N,N-dimethylformamide (5 mL) and cooled to 0° C. NaH (160 mg, 60% suspension in mineral oil, 4 mmol) is then added. The resulting mixture is allowed to stir at room temperature for 1 h. Ether is then added and washed with H2O (3×20 mL) and brine. After dried over Na2SO4, the ether is removed and the residue is purified through chromatography to afford the desired MOM ether (700 mg, 78%).